Cas no 341979-66-6 (rac-(2R,3R)-3-methoxy-2-phenylpyrrolidine)

• Product Name: rac-(2R,3R)-3-methoxy-2-phenylpyrrolidine
• CAS No: 341979-66-6
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5843800
• PubChem ID: 146096251
• Update Time: 2025-11-06

rac-(2R,3R)-3-methoxy-2-phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-7546569
• 341979-66-6
• rac-(2R,3R)-3-methoxy-2-phenylpyrrolidine

• Inchi： 1S/C11H15NO/c1-13-10-7-8-12-11(10)9-5-3-2-4-6-9/h2-6,10-12H,7-8H2,1H3/t10-,11-/m1/s1
• InChI Key： XEVDJZZEWCBKTG-GHMZBOCLSA-N
• SMILES： O(C)[C@@H]1CCN[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Additional information on rac-(2R,3R)-3-methoxy-2-phenylpyrrolidine

rac-(2R,3R)-3-methoxy-2-phenylpyrrolidine (CAS No: 341979-66-6)

rac-(2R,3R)-3-methoxy-2-phenylpyrrolidine, also known by its CAS registry number 341979-66-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidines, which are five-membered cyclic secondary amines. The structure of rac-(2R,3R)-3-methoxy-2-phenylpyrrolidine features a pyrrolidine ring substituted with a methoxy group at position 3 and a phenyl group at position 2, giving it unique chemical and biological properties.

The synthesis of rac-(2R,3R)-3-methoxy-2-phenylpyrrolidine has been explored through various methodologies, including the use of organocatalytic asymmetric synthesis and traditional reduction techniques. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, making it a valuable target for both academic and industrial applications.

In terms of its pharmacological profile, rac-(2R,3R)-3-methoxy-2-phenylpyrrolidine has been studied for its potential as a ligand in drug design. Its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and ion channels, has been highlighted in recent research. For instance, studies published in 2023 have demonstrated its role as a modulator of certain neuronal receptors, suggesting its potential in the development of treatments for neurological disorders.

The stereochemistry of rac-(2R,3R)-3-methoxy-2-phenylpyrrolidine plays a crucial role in its biological activity. The (2R,3R) configuration imparts specific spatial arrangements that are critical for molecular recognition and binding affinity. This stereochemical specificity has been leveraged in the design of enantioselective catalysts and chiral building blocks for complex molecule synthesis.

From an industrial perspective, the production and purification of rac-(2R,3R)-3-methoxy-2 phenylpyrrolidine have been optimized to meet the demands of large-scale manufacturing. Advanced chromatographic techniques and crystallization methods have been employed to ensure high purity levels, which are essential for its use in pharmaceutical applications.

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